Cas no 904450-96-0 (6-fluoro-3-(4-fluorobenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 6-fluoro-3-(4-fluorobenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 904450-96-0
• MF: C₂₄H₁₇F₂NO₂
• MW: 389.39409327507
• CID: 5505263
• PubChem ID: 20864601
• Update Time: 2025-10-17

6-fluoro-3-(4-fluorobenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-(4-fluorobenzoyl)-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
• 6-fluoro-3-(4-fluorobenzoyl)-1-[(4-methylphenyl)methyl]quinolin-4-one
• 904450-96-0
• F3168-1157
• AKOS001831296
• 6-fluoro-3-(4-fluorobenzoyl)-1-(4-methylbenzyl)quinolin-4(1H)-one
• 6-fluoro-3-(4-fluorobenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C24H17F2NO2/c1-15-2-4-16(5-3-15)13-27-14-21(23(28)17-6-8-18(25)9-7-17)24(29)20-12-19(26)10-11-22(20)27/h2-12,14H,13H2,1H3
• InChI Key： HBIXLNKEOBDUCU-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(C(C1C=CC(=CC=1)F)=O)=CN2CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 389.12273511g/mol
• Monoisotopic Mass: 389.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 37.4Ų

Additional information on 6-fluoro-3-(4-fluorobenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one

Introduction to 6-Fluoro-3-(4-Fluorobenzoyl)-1-(4-Methylphenyl)methyl-1,4-Dihydroquinolin-4-One (CAS No. 904450-96-0)

6-Fluoro-3-(4-fluorobenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 904450-96-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolones, which are known for their diverse biological activities, including antibacterial, antifungal, and anticancer properties. The unique structural features of this compound, particularly the presence of fluoro substituents and the methylphenyl group, contribute to its potential therapeutic applications.

The chemical structure of 6-fluoro-3-(4-fluorobenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one is characterized by a quinoline core with specific functional groups that enhance its pharmacological profile. The fluoro substituents on the benzoyl and phenyl rings are known to improve the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the methyl group on the phenyl ring can influence the compound's binding affinity to target proteins, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of 6-fluoro-3-(4-fluorobenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anticancer activity against several human cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation by targeting specific signaling pathways.

In another study conducted by researchers at a leading pharmaceutical institute, 6-fluoro-3-(4-fluorobenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one was evaluated for its antibacterial properties. The results showed that it demonstrated significant activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding suggests that the compound could be a promising lead for developing new antibiotics to combat drug-resistant infections.

The pharmacokinetic properties of 6-fluoro-3-(4-fluorobenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one have also been investigated in preclinical studies. These studies revealed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. Furthermore, toxicology studies have shown that the compound is well-tolerated at therapeutic doses with minimal side effects.

The synthetic route for producing 6-fluoro-3-(4-fluorobenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the quinoline core through a condensation reaction followed by functionalization with the fluoro substituents and methylphenyl group. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency and scalability of the process.

In conclusion, 6-fluoro-3-(4-fluorobenzoyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 904450-96-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential for various diseases.